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Compound of Interest

Compound Name: Efonidipine

Cat. No.: B1671133

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals working with
Efonidipine. Adherence to these procedures is essential to ensure personal safety and minimize environmental impact.

Chemical Identification and Properties

Proper identification and understanding of the physical and chemical properties of Efonidipine are foundational to its safe handling.

Identifier Efonidipine Hydrochloride Monoethanolate Efonidipine Hydrochloride
Synonyms NZ-105 hydrochloride monoethanolate NZ-105 hydrochloride

CAS Number 111011-76-8[1] 111011-79-1, 111011-53-1[2][3]
Molecular Formula C36H45CIN308P C34H39CIN307P

Molecular Weight 714.18 g/mol [1] 668.1161 g/mol [3]

Hazard Classification

There are conflicting classifications regarding the hazards of Efonidipine. Therefore, a conservative approach, assuming a higher level of
hazard, is recommended.

Hazard Statement Classification Source
Not a hazardous substance or mixture - [11[4]
Acute toxicity, Oral (Category 4) Harmful if swallowed [3]
Acute aquatic toxicity (Category 1) Very toxic to aquatic life [3]
Chronic aquatic toxicity (Category 1) Very toxic to aquatic life with long lasting effects  [3]

. o Suspected of damaging fertility or the unborn
Reproductive toxicity (Category 2) hild [5]
chi

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Efonidipine to minimize exposure risk.
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Protection Type Specific Requirement Rationale

. Tightly fitting safety goggles with side-shields
Eye Protection . Protects eyes from splashes and dust.
conforming to EN 166 (EU) or NIOSH (US)[2]

Hand Protection Chemical impermeable gloves[2] Prevents skin contact and absorption.

. Impervious clothing, such as a lab coat or . o
Body Protection ) Protects skin from contamination.
disposable gown[3]

) . A suitable respirator should be used when there ) .
Respiratory Protection . . ) Prevents inhalation of the substance.
is a risk of dust or aerosol formation[3][6]

graph "PPE_for Efonidipine" {

graph [rankdir="LR", splines=ortho, nodesep=0.6];

node [shape=box, style=rounded, fontname="Arial", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"];
edge [fontname="Arial", fontsize=10, color="#5F6368"];

subgraph "cluster ppe" {

label="Required Personal Protective Equipment";
style="rounded";

bgcolor="#FFFFFF";

"Safety Goggles" [label="Safety Goggles\n(with side-shields)", fillcolor="#4285F4", fontcolor="#FFFFFF"];
"Impermeable Gloves" [label="Impermeable Gloves", fillcolor="#4285F4", fontcolor="#FFFFFF"];

"Lab Coat" [label="Lab Coat/\nGown", fillcolor="#4285F4", fontcolor="#FFFFFF"];

"Respirator" [label="Respirator\n(if dust/aerosol risk)", fillcolor="#FBBC05", fontcolor="#202124"1;

"Researcher" [shape=circle, label="Researcher", fillcolor="#34A853", fontcolor="#FFFFFF"];

"Researcher" -- "Safety Goggles" [label="Wears"];
"Researcher" -- "Impermeable Gloves" [label="Wears"];
"Researcher" -- "Lab Coat" [label="Wears"];

"Researcher" -- "Respirator" [label="Wears (as needed)"];

}

Caption: Required PPE for handling Efonidipine.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Efonidipine is critical for safety and experimental integrity.
« Preparation:

o Ensure the work area, such as a chemical fume hood, is clean and uncluttered.
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o Verify that an eye-wash station and safety shower are accessible[3].
o Don all required PPE as outlined in the table above.
« Handling:
o Handle Efonidipine in a well-ventilated area, preferably within a chemical fume hood, to avoid the formation of dust and aerosols[2][3].
o Avoid direct contact with skin and eyes[2][4].
o Use non-sparking tools to prevent ignition sources[2].
« Storage:
o Keep the container tightly sealed in a cool, well-ventilated area[3].
o Store away from direct sunlight and sources of ignition[3].

o Recommended storage temperatures are -20°C for the powder form or -80°C when in solvent[3].

( )
)

3. Handle in Ventilated Area
(Avoid Dust/Aerosols)

( )

Click to download full resolution via product page

Caption: Step-by-step workflow for handling Efonidipine.

Emergency Procedures: First Aid and Accidental Release

Immediate and appropriate response to emergencies can significantly mitigate potential harm.

First Aid Measures
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Exposure Route Immediate Action

Move the person to fresh air. If breathing is difficult, give oxygen or
Inhalation artificial respiration. Seek immediate medical attention.[2] Avoid mouth-to-
mouth resuscitation[1].

. Take off contaminated clothing immediately. Wash the affected area with
Skin Contact .
soap and plenty of water. Consult a physician.[2]

Rinse with pure water for at least 15 minutes, holding the eyelids open.
Eye Contact Remove contact lenses if present and easy to do. Seek immediate
medical attention.[2]

Rinse mouth with water. Do NOT induce vomiting. Never give anything by
Ingestion mouth to an unconscious person. Call a doctor or Poison Control Center
immediately.[2]

Accidental Release Plan

« Evacuate: Evacuate personnel to a safe area, upwind of the spill if possible[2].
« Ventilate: Ensure adequate ventilation in the area of the spill[1][2].
« Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter drains[2].
e Clean-up:
o Wear full personal protective equipment[1].

o For solid spills, carefully sweep or scoop up the material and place it in a suitable, closed container for disposal[4]. Avoid creating dust[2]

[4].
o For liquid spills, absorb with an inert material (e.g., sand, earth) and place in a sealed container for disposal.

« Decontaminate: Clean the spill area thoroughly.

Disposal Plan

Proper disposal of Efonidipine and its containers is crucial to prevent environmental contamination, particularly given its high toxicity to
aquatic life[3].

« Unused Product: Offer the material to a licensed professional waste disposal company[4].

« Contaminated Materials: Any materials contaminated with Efonidipine (e.g., gloves, absorbent materials) should be placed in a sealed
container and disposed of as hazardous waste.

« Environmental Precautions: Avoid release into the environment. Prevent the substance from entering drains, water courses, or the soil[3].
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Efonidipine Waste
(Unused Product, Contaminated PPE)

1. Place in a
Sealed, Labeled Container

Click to download full resolution via product page

Caption: Disposal plan for Efonidipine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures.
While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for
every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D.
Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals,

empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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